Cas no 2680858-14-2 (1'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclobutane)-1-carboxylic acid)

1'-(2,2,2-Trifluoroacetamido)-1,1'-bi(cyclobutane)-1-carboxylic acid is a specialized bifunctional cyclobutane derivative featuring a trifluoroacetamido group and a carboxylic acid moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its rigid cyclobutane scaffold, which can enhance conformational stability in drug design. The trifluoroacetamido group provides potential for further derivatization, while the carboxylic acid functionality allows for conjugation or salt formation. Its unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of protease inhibitors or constrained peptidomimetics. The compound’s high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.

1'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclobutane)-1-carboxylic acid structure

2680858-14-2 structure

Product Name:1'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclobutane)-1-carboxylic acid

CAS No:2680858-14-2

MF:C₁₁H₁₄F₃NO₃

MW:265.228973865509

CID:5650437

PubChem ID:165918991

Update Time:2025-05-20

1'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclobutane)-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2680858-14-2
- 1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid
- EN300-28281953
- 1'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclobutane)-1-carboxylic acid
- Inchi： 1S/C11H14F3NO3/c12-11(13,14)7(16)15-10(5-2-6-10)9(8(17)18)3-1-4-9/h1-6H2,(H,15,16)(H,17,18)
- InChI Key： ABYXCXJKCOKMSS-UHFFFAOYSA-N
- SMILES： FC(C(NC1(CCC1)C1(C(=O)O)CCC1)=O)(F)F

Computed Properties

Exact Mass: 265.09257779g/mol
Monoisotopic Mass: 265.09257779g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 66.4Å²

1'-(2,2,2-trifluoroacetamido)-1,1'-bi(cyclobutane)-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28281953-1g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2		1g	$1172.0	2023-09-09
Enamine	EN300-28281953-5g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2		5g	$3396.0	2023-09-09
Enamine	EN300-28281953-10g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2		10g	$5037.0	2023-09-09
Enamine	EN300-28281953-0.05g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2	95.0%	0.05g	$983.0	2025-03-19
Enamine	EN300-28281953-0.1g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2	95.0%	0.1g	$1031.0	2025-03-19
Enamine	EN300-28281953-0.25g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2	95.0%	0.25g	$1078.0	2025-03-19
Enamine	EN300-28281953-0.5g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2	95.0%	0.5g	$1124.0	2025-03-19
Enamine	EN300-28281953-1.0g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2	95.0%	1.0g	$1172.0	2025-03-19
Enamine	EN300-28281953-2.5g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2	95.0%	2.5g	$2295.0	2025-03-19
Enamine	EN300-28281953-5.0g	1'-(2,2,2-trifluoroacetamido)-[1,1'-bi(cyclobutane)]-1-carboxylic acid	2680858-14-2	95.0%	5.0g	$3396.0	2025-03-19